Cas no 902778-59-0 ((3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid)
902778-59-0 structure
Product Name:(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
CAS No:902778-59-0
Molecular Formula:C6H12O3S
Molecular Weight:164.222681045532
CID:6233844
PubChem ID:94425366
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Properties
Names and Identifiers
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- (3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
- EN300-1807922
- 902778-59-0
- (3R)-3-Hydroxy-5-methylsulfanylpentanoic acid
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- InChIKey： GSKBRSYYWPTGJO-YFKPBYRVSA-N
- Inchi： 1S/C6H12O3S/c1-10-3-2-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
- SMILES： S(C)CC[C@@H](CC(=O)O)O
Computed Properties
- Exact Mass: 164.05071541g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 164.05071541g/mol
- Heavy Atom Count: 10
- Complexity: 105
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 82.8Ų
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0288US-50mg |
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid |
902778-59-0 | 95% | 50mg |
$606.00 | 2024-04-20 | |
| Aaron | AR028934-50mg |
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid |
902778-59-0 | 95% | 50mg |
$630.00 | 2025-02-15 | |
| Enamine | EN300-1807922-0.05g |
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid |
902778-59-0 | 95% | 0.05g |
$440.0 | 2023-09-19 |
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Related Literature
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Wenshuo Xie,Wei Deng,Junbo Hu,Yuping Gai,Xiang Li,Jingjing Zhang,Dewu Long,Shanlin Qiao,Fei Jiang CrystEngComm, 2022,24, 6239-6250
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Cameron Jones,Mark Waugh Dalton Trans., 2004, 1971-1979
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3. Errata
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Elisabetta Arca,John D. Perkins,Stephan Lany,Bor-Rong Chen,Patricia Dippo,Wenhao Sun,Adele C. Tamboli,Laura T. Schelhas,William Tumas,Glenn Teeter,Andriy Zakutayev Mater. Horiz., 2019,6, 1669-1674
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6. Back cover
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7. Design, synthesis, and kinetic analysis of potent protein N-terminal methyltransferase 1 inhibitors†Gang Zhang,Stacie Lynn Richardson,Yunfei Mao,Rong Huang Org. Biomol. Chem., 2015,13, 4149-4154
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Xudong Liu,Mingming Wen,Youzhong Dong,Qinghua Fan,Quan Kuang,Qidong Li RSC Adv., 2016,6, 80986-80993
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Pankaj Bharmoria Chem. Commun., 2016,52, 497-500
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